![molecular formula C25H16N2O2S B2558875 4-{[(10Z)-9,19-dioxo-11-thia-1-azatetracyclo[10.7.0.0^{3,8}.0^{13,18}]nonadeca-3(8),4,6,13(18),14,16-hexaen-10-ylidene]methyl}benzonitrile CAS No. 866008-74-4](/img/structure/B2558875.png)
4-{[(10Z)-9,19-dioxo-11-thia-1-azatetracyclo[10.7.0.0^{3,8}.0^{13,18}]nonadeca-3(8),4,6,13(18),14,16-hexaen-10-ylidene]methyl}benzonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-{[(10Z)-9,19-dioxo-11-thia-1-azatetracyclo[10.7.0.0^{3,8}.0^{13,18}]nonadeca-3(8),4,6,13(18),14,16-hexaen-10-ylidene]methyl}benzonitrile is a useful research compound. Its molecular formula is C25H16N2O2S and its molecular weight is 408.48. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Crystal Structure Analysis
Studies on compounds with complex cyclo structures, such as "Dihydrocryptopine" and "Dihydroallocryptopine," focus on the crystal structure analysis, providing insights into the molecular geometry, hydrogen bonding, and packing in the crystal lattice. These analyses contribute to the understanding of molecular interactions and stability, which are crucial in the development of pharmaceuticals and materials science (Sun et al., 2011); (Sun et al., 2012).
Synthesis and Chemical Reactions
Research on "Reactions of 3,10-epoxycyclo[10.2.2.0 2,11 .0 4,9]hexadeca-4,6,8,13-tetraene" and related compounds highlight synthetic routes and chemical reactions, including bromination, oxygen migration, and intramolecular interactions. These studies provide a foundation for synthesizing complex organic molecules with potential applications in drug discovery and material science (Menzek & Altundas, 2006).
Antiviral and Antibacterial Activities
The synthesis and study of polycyclic N-amidoimides and their antiviral activities against Vaccinia virus offer insights into the development of new antiviral agents. Understanding the structural requirements for antiviral activity can guide the design of new compounds targeting specific viral infections (Selivanov et al., 2019).
Enzyme Inhibition for Therapeutic Applications
Research into the inhibitory activity of certain compounds against xanthine oxidase highlights potential therapeutic applications for conditions like gout or oxidative stress-related diseases. Identifying molecules that can effectively inhibit enzymes of interest is a critical step in drug development (Smelcerovic et al., 2015).
properties
IUPAC Name |
4-[(Z)-(9,19-dioxo-11-thia-1-azatetracyclo[10.7.0.03,8.013,18]nonadeca-3,5,7,13,15,17-hexaen-10-ylidene)methyl]benzonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H16N2O2S/c26-14-17-11-9-16(10-12-17)13-22-23(28)19-6-2-1-5-18(19)15-27-24(29)20-7-3-4-8-21(20)25(27)30-22/h1-13,25H,15H2/b22-13- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFYNVSMOTSRFCM-XKZIYDEJSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=CC=CC=C2C(=O)C(=CC3=CC=C(C=C3)C#N)SC4N1C(=O)C5=CC=CC=C45 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C2=CC=CC=C2C(=O)/C(=C/C3=CC=C(C=C3)C#N)/SC4N1C(=O)C5=CC=CC=C45 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H16N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
408.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.